Cas no 1248325-01-0 (1-(thiophen-3-yl)pentan-1-amine)

1-(thiophen-3-yl)pentan-1-amine structure

1248325-01-0 structure

Product Name:1-(thiophen-3-yl)pentan-1-amine

CAS No:1248325-01-0

MF:C₉H₁₅NS

MW:169.28710103035

MDL:MFCD16822123

CID:5157971

PubChem ID:62602000

Update Time:2025-08-05

1-(thiophen-3-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(3-THIENYL)PENTYLAMINE
- 1-(thiophen-3-yl)pentan-1-amine
- 3-Thiophenemethanamine, α-butyl-
- MDL： MFCD16822123
- Inchi： 1S/C9H15NS/c1-2-3-4-9(10)8-5-6-11-7-8/h5-7,9H,2-4,10H2,1H3
- InChI Key： ZLQLALIVNFLMSP-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C(CCCC)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 106
XLogP3: 2.3
Topological Polar Surface Area: 54.3

1-(thiophen-3-yl)pentan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01018894-1g	1-(Thiophen-3-yl)pentan-1-amine	1248325-01-0	95%	1g	￥3514.0	2023-04-04
Enamine	EN300-242950-0.05g	1-(thiophen-3-yl)pentan-1-amine	1248325-01-0	95%	0.05g	$587.0	2024-06-19
Enamine	EN300-242950-0.1g	1-(thiophen-3-yl)pentan-1-amine	1248325-01-0	95%	0.1g	$615.0	2024-06-19
Enamine	EN300-242950-0.25g	1-(thiophen-3-yl)pentan-1-amine	1248325-01-0	95%	0.25g	$642.0	2024-06-19
Enamine	EN300-242950-0.5g	1-(thiophen-3-yl)pentan-1-amine	1248325-01-0	95%	0.5g	$671.0	2024-06-19
Enamine	EN300-242950-1.0g	1-(thiophen-3-yl)pentan-1-amine	1248325-01-0	95%	1.0g	$699.0	2024-06-19
Enamine	EN300-242950-2.5g	1-(thiophen-3-yl)pentan-1-amine	1248325-01-0	95%	2.5g	$1370.0	2024-06-19
Enamine	EN300-242950-5.0g	1-(thiophen-3-yl)pentan-1-amine	1248325-01-0	95%	5.0g	$2028.0	2024-06-19
Enamine	EN300-242950-10.0g	1-(thiophen-3-yl)pentan-1-amine	1248325-01-0	95%	10.0g	$3007.0	2024-06-19
Enamine	EN300-242950-1g	1-(thiophen-3-yl)pentan-1-amine	1248325-01-0		1g	$699.0	2023-09-15

1-(thiophen-3-yl)pentan-1-amine Related Literature

1. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
3. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
4. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

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